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Compound of Interest

Compound Name: LH10

Cat. No.: B15623763

This guide provides researchers, scientists, and formulation professionals with technical
support for using Borchers® LH 10, a tin catalyst for water-based two-component polyurethane
systems.

Frequently Asked Questions (FAQS)
Q1: What is Borchers® LH 10 and what are its primary applications?

Borchers® LH 10 is a tin catalyst specifically designed for water-based two-component (2K)
polyurethane coatings.[1] It is a 10% aqueous emulsion of an organic metal compound,
Dibutyltin dilaurate (DBTL).[1] Its primary function is to accelerate the cross-linking process in
these systems.[1][2]

Key applications include:
e Aqueous two-component polyurethane coatings[1][2]
» High-gloss coatings[1][2]

The benefits of using Borchers® LH 10 include improved drying time, enhanced scratch
resistance, increased hardness, and better mechanical persistence of the final coating.[1][2]

Q2: What are the recommended solvents or dispersion media for Borchers® LH 10?

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15623763?utm_src=pdf-interest
https://borchers.com/product/borchers-lh-10/
https://borchers.com/product/borchers-lh-10/
https://borchers.com/product/borchers-lh-10/
https://www.borchers.com/wp-content/uploads/2019/05/Borchers-LH-10-TDS-1.pdf
https://borchers.com/product/borchers-lh-10/
https://www.borchers.com/wp-content/uploads/2019/05/Borchers-LH-10-TDS-1.pdf
https://borchers.com/product/borchers-lh-10/
https://www.borchers.com/wp-content/uploads/2019/05/Borchers-LH-10-TDS-1.pdf
https://borchers.com/product/borchers-lh-10/
https://www.borchers.com/wp-content/uploads/2019/05/Borchers-LH-10-TDS-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Borchers® LH 10 is supplied as a water-based emulsion and is intended for use in aqueous
systems.[1] Therefore, the primary dispersion medium is water. For solvent-based systems, a
different catalyst, Borchi® Kat 28, is recommended.[1]

Q3: How should Borchers® LH 10 be incorporated into a formulation?

It is recommended to add Borchers® LH 10 to the grinding process of the base component of
the formulation.[2]

Q4: What is the recommended dosage for Borchers® LH 107?

The recommended dosage is approximately 0.4% to 0.6% based on the solid content of the
binder.[1][2] However, it is crucial to determine the precise dosage through preliminary trials for
each specific formulation.[1][2]

Q5: What are the storage and handling guidelines for Borchers® LH 10?

Storage Temperature: Store between 5 and 30 °C.[2]

Protection: Protect from weathering and frost.[2]

Handling: Once opened, containers should be resealed immediately after use.[2]

Safety: For detailed safety information, please refer to the product's safety data sheet (SDS).

[1][2]

Troubleshooting Guide

Issue 1: Poor or Slow Curing of the Polyurethane System
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Possible Cause Recommended Action

The concentration of LH 10 is critical. Verify that

the dosage is within the recommended range of
Incorrect Dosage 0.4 — 0.6% of the binder's solid content.[1][2]

Conduct a dosage ladder study to determine the

optimal concentration for your specific system.

Although designed for aqueous systems, other
o ) ) components in your formulation might interfere
Incompatibility with Formulation Components ) o )
with the catalyst's activity. Review the

compatibility of all resins, and additives.

Curing of polyurethane systems is temperature-
) dependent. Ensure the curing environment
Low Ambient Temperature o
meets the temperature specifications of your

formulation.

Issue 2: Reduced Gloss or Surface Defects in the Final Coating

Possible Cause Recommended Action

Ensure that the LH 10 is added during the

grinding of the base component for uniform
Improper Dispersion distribution.[2] Inadequate mixing can lead to

localized high concentrations and surface

defects.

As an aqueous emulsion, LH 10's stability can

be affected by other formulation components.
Phase Separation or Incompatibility Observe the formulation for any signs of

instability, such as phase separation, after

adding the catalyst.

Data Presentation

Table 1: Physical Characteristics of Borchers® LH 10
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Property Value

10% aqueous emulsion of an organic metal

Appearance compound (DBTL)[1]
Metal Content (Sn) 1.8 %[1][2]

Density 1.01 g/cm3 (at 20°C)[1][2]
Media Water-based[1]

Experimental Protocols

Protocol: Determining Optimal Dosage of Borchers® LH 10

o Preparation of Master Batch: Prepare a master batch of your polyurethane base formulation

without the catalyst.

o Sample Preparation: Divide the master batch into a series of smaller, equal-volume samples
(e.g., 5 samples of 100g each).

o Dosage Ladder: Create a dosage ladder by adding varying amounts of Borchers® LH 10 to
each sample. For example:

o

Sample 1: 0.2% LH 10

[¢]

Sample 2: 0.4% LH 10

[¢]

Sample 3: 0.6% LH 10

o

Sample 4: 0.8% LH 10

o

Sample 5 (Control): No catalyst

[¢]

Note: Percentages are based on the solid content of the binder.
o Homogenization: Thoroughly mix each sample to ensure uniform dispersion of the catalyst.

» Application: Apply the catalyzed formulations to a standard substrate.
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o Curing and Evaluation: Allow the samples to cure under controlled and identical conditions.
Evaluate key properties at regular intervals (e.g., tack-free time, hardness development,
gloss).

e Analysis: Compare the results to identify the optimal catalyst concentration that provides the
desired curing profile and final film properties.

Visualizations
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Troubleshooting Workflow for LH10

@:uring Issue Id@

Is Dosage Correct?
(0.4-0.6% on solid binder)

Is Curing Temperature
within Spec?

Action: Adjust Dosage & Retest

Review Formulation

Action: Adjust Curing Temperature for Incompatibilities

End: Issue Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for LH10 curing issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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